Cas no 1805364-89-9 (3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine
• CAS No: 1805364-89-9
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4854364
• Update Time: 2025-11-06

3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-1-4-6(12)5(11)3(2-13-4)7(9)10/h2,7H,1,12H2
• InChI Key： JNSAQQVQXFZORD-UHFFFAOYSA-N
• SMILES： IC1=C(C(CCl)=NC=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine

Recent Advances in the Study of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine (CAS: 1805364-89-9)

The compound 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine (CAS: 1805364-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. The presence of multiple functional groups, including the amino, chloromethyl, difluoromethyl, and iodo substituents, makes this compound a valuable scaffold for further chemical modifications. Researchers have successfully employed it in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer.

One of the most promising applications of this compound lies in its role as a building block for kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine exhibited potent inhibitory activity against several tyrosine kinases involved in cancer progression. The difluoromethyl group, in particular, was found to enhance binding affinity and metabolic stability, making these derivatives attractive candidates for further preclinical evaluation.

In addition to its potential in oncology, this compound has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that structurally modified versions of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine displayed significant activity against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, suggesting a novel approach to addressing antibiotic resistance.

The pharmacokinetic properties of this compound and its derivatives have also been a subject of recent research. Studies utilizing advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have provided valuable insights into the metabolic pathways and stability profiles of these molecules. These findings are crucial for the design of more effective drug candidates with improved bioavailability and reduced toxicity.

Looking forward, researchers are exploring the potential of 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine in targeted drug delivery systems. The presence of multiple reactive sites allows for conjugation with various targeting moieties, potentially enabling the development of more precise therapeutic agents. Current challenges in this area include optimizing the balance between reactivity and stability during the conjugation process.

In conclusion, 3-Amino-2-(chloromethyl)-5-(difluoromethyl)-4-iodopyridine (CAS: 1805364-89-9) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery across multiple therapeutic areas. Continued research into its applications and optimization of its derivatives is expected to yield significant advancements in the development of novel therapeutic agents.